Cas no 2305455-90-5 (N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide)

• Product Name: N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide
• CAS No: 2305455-90-5
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5412664
• PubChem ID: 137934735
• Update Time: 2025-10-28

N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Thiophen-2-yl-1,2,4-oxadiazol-3-yl)prop-2-enamide
• EN300-26605657
• 2305455-90-5
• N-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]prop-2-enamide
• N-[5-(2-Thienyl)-1,2,4-oxadiazol-3-yl]-2-propenamide
• N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide

• Inchi： 1S/C9H7N3O2S/c1-2-7(13)10-9-11-8(14-12-9)6-4-3-5-15-6/h2-5H,1H2,(H,10,12,13)
• InChI Key： LASBWVUWOFSOTH-UHFFFAOYSA-N
• SMILES： C(NC1N=C(C2SC=CC=2)ON=1)(=O)C=C

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Additional information on N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide

Comprehensive Overview of N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide (CAS No. 2305455-90-5)

The compound N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide (CAS No. 2305455-90-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its molecular architecture combines a thiophene ring, a 1,2,4-oxadiazole moiety, and a prop-2-enamide group, making it a versatile scaffold for various applications. Researchers are particularly intrigued by its potential as a bioactive compound, with studies suggesting possible roles in enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide has surged due to their relevance in drug discovery and pharmaceutical development. The 1,2,4-oxadiazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for molecular interactions. This compound's thiophene component further enhances its electronic properties, making it a candidate for organic electronics and sensor technologies.

One of the most frequently asked questions about CAS No. 2305455-90-5 revolves around its synthetic pathways. The compound can be synthesized through a multi-step process involving the condensation of thiophene-2-carboxylic acid derivatives with hydroxylamine, followed by cyclization to form the 1,2,4-oxadiazole core. The final step typically involves the introduction of the prop-2-enamide group via amide coupling reactions. Researchers are also exploring green chemistry approaches to optimize its synthesis, aligning with the growing emphasis on sustainable methodologies.

The pharmacological potential of N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide is another hot topic. Preliminary studies indicate that it may exhibit anti-inflammatory and antioxidant properties, though further in vivo and in vitro studies are needed to confirm these effects. Its molecular docking profiles suggest affinity for certain kinase targets, which could pave the way for its use in cancer research.

From a material science perspective, the compound's conjugated system and electron-rich nature make it a promising candidate for organic semiconductors. Its ability to form thin films and self-assembled monolayers has been explored for applications in optoelectronic devices, such as OLEDs and photovoltaic cells. These properties align with the current trend toward flexible electronics and wearable technology.

In summary, N-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylprop-2-enamide (CAS No. 2305455-90-5) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic versatility, and diverse applications make it a subject of ongoing research and innovation. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both healthcare and technology.